Cas no 2307738-94-7 (rac-(3R,4R)-4-aminooxolan-3-ylmethanol hydrochloride, cis)

• Product Name: rac-(3R,4R)-4-aminooxolan-3-ylmethanol hydrochloride, cis
• CAS No: 2307738-94-7
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• MDL: MFCD28892345
• CID: 5291030
• PubChem ID: 132372870
• Update Time: 2025-10-31

rac-(3R,4R)-4-aminooxolan-3-ylmethanol hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• 3-Furanmethanol, 4-aminotetrahydro-, hydrochloride (1:1), (3R,4R)-rel-
• rel-((3R,4R)-4-Aminotetrahydrofuran-3-yl)methanol hydrochloride
• rac-(3R,4R)-4-aminooxolan-3-ylmethanol hydrochloride, cis
• 2307738-94-7
• rel-((3R,4R)-4-Aminotetrahydrofuran-3-yl)methanolhydrochloride
• rac-[(3R,4R)-4-aminooxolan-3-yl]methanol hydrochloride
• [(3S,4S)-4-aminooxolan-3-yl]methanol;hydrochloride
• F93364
• 2187426-62-4
• starbld0004766
• F84686
• [(3S,4S)-4-Aminotetrahydrofuran-3-yl]methanol hydrochloride
• AKOS034814019
• Z2568674574
• rac-[(3R,4R)-4-aminooxolan-3-yl]methanol hydrochloride, cis
• ((3S,4S)-4-Aminotetrahydrofuran-3-yl)methanol hydrochloride
• EN300-1663228
• MFCD28892345
• cis-(4-Amino-tetrahydro-furan-3-yl)-methanol hydrochloride

• MDL： MFCD28892345
• Inchi： 1S/C5H11NO2.ClH/c6-5-3-8-2-4(5)1-7;/h4-5,7H,1-3,6H2;1H/t4-,5+;/m1./s1
• InChI Key： WVYWTAAODGPTHO-JBUOLDKXSA-N
• SMILES： C([C@@H]1COC[C@@H]1N)O.Cl

Computed Properties

• Exact Mass: 153.0556563g/mol
• Monoisotopic Mass: 153.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on rac-(3R,4R)-4-aminooxolan-3-ylmethanol hydrochloride, cis

Rac-(3R,4R)-4-Aminooxolan-3-Ylmethanol Hydrochloride, Cis: A Comprehensive Overview

Rac-(3R,4R)-4-Aminooxolan-3-Ylmethanol Hydrochloride, commonly referred to as the cis isomer, is a compound with the CAS number 2307738-94-7. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. The molecule exhibits a complex stereochemistry, with the cis configuration playing a pivotal role in its biological activity and chemical behavior.

The structural elucidation of this compound reveals a bicyclic framework with an oxolane ring system and an amino group attached at the 4-position. The hydroxyl group at the 3-position further contributes to its functional diversity. Recent studies have highlighted the importance of stereochemistry in determining the pharmacokinetic and pharmacodynamic properties of this compound. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to confirm the stereochemical integrity of the cis configuration.

In terms of synthesis, several routes have been explored to construct this compound efficiently. One notable approach involves a tandem cyclization strategy that allows for the simultaneous formation of both rings in the molecule. This method has been optimized to achieve high yields and excellent stereocontrol, making it a cornerstone in the preparation of this compound for further studies.

The biological activity of Rac-(3R,4R)-4-Aminooxolan-3-Ylmethanol Hydrochloride has been extensively investigated in recent years. Preclinical studies have demonstrated its potential as a modulator of key cellular pathways involved in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound exhibits selective binding to certain receptors, which has been attributed to its unique three-dimensional structure.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity and selectivity towards various targets, paving the way for rational drug design strategies.

In addition to its therapeutic potential, this compound has also been studied for its role in chemical synthesis as an intermediate in the construction of more complex molecules. Its ability to undergo various functional group transformations makes it a valuable building block in organic synthesis.

The stereochemical purity of this compound is crucial for ensuring consistent biological activity and reproducibility in experiments. Techniques such as chiral chromatography have been employed to isolate and characterize the individual enantiomers of this compound.

In conclusion, Rac-(3R,4R)-4-Aminooxolan-3-Ylmethanol Hydrochloride, particularly in its cis form, represents a promising lead compound with diverse applications in drug discovery and chemical synthesis. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary chemical research.